Diphenhydramine-d6 Hydrochloride
Overview
Description
Diphenhydramine-d6 Hydrochloride is the deuterium labeled version of Diphenhydramine Hydrochloride . Diphenhydramine Hydrochloride is a first-generation histamine H1-receptor antagonist with anti-cholinergic effects . It is used to relieve symptoms of allergies and the common cold . It is also used to treat sneezing, runny nose, itching, hives, and other symptoms .
Synthesis Analysis
A continuous end-to-end synthesis and purification of Diphenhydramine Hydrochloride has been described . This process involves combining a 1:1 molar ratio of the two starting material streams (chlorodiphenylmethane and N,N-dimethylaminoethanol) in the absence of additional solvent at high temperature . This results in the target compound directly as a molten salt (ionic liquid above 168 °C) in high yield .Molecular Structure Analysis
The molecular formula of Diphenhydramine Hydrochloride is C17H22ClNO . Its molecular weight is 291.816 .Chemical Reactions Analysis
Diphenhydramine-d6 Hydrochloride is the deuterium labeled version of Diphenhydramine Hydrochloride . The deuterium labeling does not significantly alter the chemical reactions of the compound .Physical And Chemical Properties Analysis
Diphenhydramine Hydrochloride is a white, crystalline powder . Its molecular weight is 291.816 .Scientific Research Applications
Forensic Applications : Diphenhydramine Hydrochloride (DPHHj) is primarily used as an antihistamine for treating allergies. However, it has also been used in criminal activities due to its sedative effect. Research has focused on developing rapid qualitative and quantitative methods to detect DPHH in simulated crime exhibits, using techniques such as color tests, TLC6, and UV spectroscopy (Singla, Srivastava, & Dhingra, 2011).
Medical Research : Studies have investigated the adverse effects of Diphenhydramine Hydrochloride on older hospitalized patients. The research involved a prospective cohort study of 426 patients aged 70 or older, with assessments including Mini-Mental State Examination scores and Confusion Assessment Method ratings (Adinoff, 2002).
Pharmaceutical Formulation : Research has been conducted on masking the bitter taste of Diphenhydramine Hydrochloride using cation exchange resins. The study involved preparing drug resin complexes and evaluating their drug content, taste, and drug release properties (Bhise, Shaikh, & Bora, 2008).
Laboratory Procedures and Stability : Research has provided guidelines for the long-term storage of Diphenhydramine (hydrochloride) and prepared stock solutions. It discusses its solubility in various solvents and the preparation of solvent-free aqueous solutions for biological experiments (2020).
Analytical Chemistry : Studies have developed new conductometric titration methods for determining Diphenhydramine Hydrochloride in pharmaceuticals, focusing on the conductance of solutions as a function of titrant volume (Ashour & Aboudan, 2018).
Spectrophotometry in Pharmaceuticals : Research has proposed a method for determining Diphenhydramine Hydrochloride in pharmaceuticals using solid-phase spectrophotometry. The method is based on the extraction of Diphenhydramine Hydrochloride in the form of an ion associate from solutions (Osmanova & Mirzaeva, 2017).
Neuroscience Research : Studies have investigated the effects of Diphenhydramine Hydrochloride on healthy adults, focusing on the induction of the 6c/sec spike and wave discharges in the brain (Hosokawa, Hirata, Kugoh, & Otsuki, 1978).
Toxicology : Research has examined the toxic effects of Diphenhydramine Hydrochloride, especially when topically applied to patients with varicella-zoster lesions, leading to significant systemic absorption and various side effects (Chan & Wallander, 1991).
Conformational Studies : A study has explored the conformational preference of bioactive Diphenhydramine, highlighting the manifestation of the gauche effect in its structure (Rezende, Andrade, & Freitas, 2015).
Vibrational Spectroscopy : Research compared near infrared and Raman spectroscopy for quantifying Diphenhydramine Hydrochloride in pharmaceutical wafers, assessing the suitability of these techniques for different concentration ranges (Haag, Brüning, & Molt, 2009).
Safety And Hazards
Diphenhydramine Hydrochloride is harmful if swallowed and may cause drowsiness or dizziness . It is suspected of damaging the unborn child . Overdose can cause anemia, cough, CNS depression, drowsiness, headache, heart damage, lassitude (weakness, exhaustion), liver damage, narcosis, reproductive effects, teratogenic effects .
properties
IUPAC Name |
2-benzhydryloxy-N,N-bis(trideuteriomethyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H/i1D3,2D3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHPORCSPXIHLZ-TXHXQZCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(CCOC(C1=CC=CC=C1)C2=CC=CC=C2)C([2H])([2H])[2H].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diphenhydramine-d6 Hydrochloride | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(diethylamino)-1-phenylpentyl]-4-nitrobenzamide](/img/structure/B1147493.png)
